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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560

Introduction

Dimethyl sulfoxide (DMSOQ) is a powerful and versatile polar aprotic solvent widely utilized in
chemical and biological research.[1][2] Its ability to dissolve a broad spectrum of both polar and
nonpolar compounds makes it an invaluable tool in drug discovery and development,
particularly for the solubilization and storage of compound libraries.[3] DMSO is miscible with
water and a wide range of organic solvents, further enhancing its utility.[1][2] This guide
focuses on the solubility of the specific compound CDD-1845 in DMSO, providing a
comprehensive overview for researchers, scientists, and drug development professionals.

Physicochemical Properties of DMSO

A thorough understanding of the solvent's properties is crucial for its effective use. DMSO is a
colorless and essentially odorless liquid at room temperature, although its relatively high
freezing point of 18.5°C (65.3°F) means it can solidify at or just below room temperature.[2][4]
It possesses a high boiling point of 189°C (372°F), which allows for its use in a variety of

experimental conditions without significant evaporation.[2][4]
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Property Value

Molecular Formula (CH3)2S0

Molar Mass 78.13 g-mol~?

Density 1.1004 g/cm3

Boiling Point 189 °C (372 °F)

Melting Point 18.5 °C (65.3 °F)

Flash Point 89 °C (192 °F) (closed cup)
Solubility in Water Miscible

Solubility of CDD-1845 in DMSO

Currently, there is no publicly available quantitative data specifically detailing the solubility of a
compound designated as "CDD-1845" in DMSO. The search for this specific information did not
yield any results.

General Experimental Protocol for Determining Solubility

While specific data for CDD-1845 is unavailable, a general experimental protocol for
determining the solubility of a compound in DMSO can be outlined. This protocol can be
adapted by researchers to determine the solubility of novel compounds like CDD-1845 in their
own laboratories.

Materials:

The compound of interest (e.g., CDD-1845)

Anhydrous DMSO

Vials with screw caps

Analytical balance

Vortex mixer
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e Thermostatic shaker or incubator

» High-Performance Liquid Chromatography (HPLC) system or a suitable quantitative
analytical method

o Calibrated pipettes
Procedure:

o Preparation of Supersaturated Solutions:

[e]

Add an excess amount of the compound to a pre-weighed vial.

o

Record the exact weight of the compound.

Add a known volume of DMSO to the vial.

[¢]

[e]

Securely cap the vial to prevent solvent evaporation.
e Equilibration:
o Place the vials in a thermostatic shaker set to a specific temperature (e.g., 25°C).

o Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time required for equilibration should be determined empirically.

o Sample Preparation for Analysis:

o After equilibration, allow the vials to stand undisturbed for a sufficient time to allow
undissolved solid to settle.

o Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are
transferred.

o Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical method.

o Quantitative Analysis:
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o Analyze the diluted sample using a validated HPLC method or another appropriate
guantitative technique to determine the concentration of the dissolved compound.

o Prepare a calibration curve using standard solutions of the compound to accurately
guantify the concentration in the sample.

» Calculation of Solubility:

o Calculate the solubility of the compound in DMSO (e.g., in mg/mL or mM) based on the
measured concentration and the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a
compound in DMSO.
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Caption: General workflow for determining compound solubility in DMSO.

Considerations for Compound Storage in DMSO

While DMSO is an excellent solvent, long-term storage of compounds in DMSO can sometimes
lead to degradation or precipitation.[3] It is recommended to store stock solutions at low
temperatures (e.g., -20°C) and to minimize freeze-thaw cycles. For high-throughput screening
applications, the stability of compounds in DMSO over time should be periodically assessed.[3]
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Conclusion

Although specific solubility data for CDD-1845 in DMSO is not currently available in the public
domain, this guide provides a framework for researchers to approach this determination. By
following the outlined experimental protocol and considering the physicochemical properties of
DMSO, scientists and drug development professionals can effectively work with novel
compounds and accurately assess their solubility characteristics, a critical step in the early
stages of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12374560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

